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Compound of Interest

Compound Name:
(S)-(-)-2-(Boc-amino)-1,5-

pentanediol

Cat. No.: B061154 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

procedures, and physicochemical properties of (S)-(-)-2-(Boc-amino)-1,5-pentanediol (CAS

No. 162955-48-8). The information is intended to support its safe use in a laboratory research

and development setting.

Chemical Identification and Physical Properties
(S)-(-)-2-(Boc-amino)-1,5-pentanediol is a chiral building block commonly used in organic

synthesis. The tert-butyloxycarbonyl (Boc) protecting group makes it a stable intermediate for

the introduction of an amino group in more complex molecules.
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Property Value Reference

CAS Number 162955-48-8 [1][2]

Molecular Formula C₁₀H₂₁NO₄ [1][2]

Molecular Weight 219.28 g/mol [1][2]

Appearance Solid

Melting Point 59-62 °C

Optical Activity
[α]20/D −15°, c = 1 in

chloroform
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Hazard Identification and Classification
This compound is classified as hazardous. Researchers should be fully aware of its potential

risks before handling.

Hazard Classification Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Specific target organ toxicity —

Single exposure
H335

May cause respiratory

irritation.

GHS Pictogram:

alt text

Signal Word:Warning
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Precautionary Measures and First Aid
Adherence to the following precautionary statements is crucial for safe handling.

Precautionary Statement Code Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/ eye

protection/ face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water. If

irritation persists, seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if respiratory irritation occurs.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols
General Handling and Storage Protocol
(S)-(-)-2-(Boc-amino)-1,5-pentanediol is classified as a combustible solid and may be

hygroscopic.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Protect from moisture.

Handling:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize inhalation of dust.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: For operations that may generate significant dust, use a NIOSH-

approved N95 dust mask or a respirator.

Skin and Body Protection: Wear a lab coat and closed-toe shoes.

Dispensing:

Minimize dust generation during weighing and transfer.

Use appropriate tools (spatulas, etc.) to handle the solid.
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Grounding of equipment may be necessary to prevent static discharge, which could ignite

combustible dust.

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations.

Representative Synthesis Protocol: N-Boc Protection of
an Amino Diol
The following is a general procedure for the Boc protection of an amino diol, which is the class

of compound to which (S)-(-)-2-(Boc-amino)-1,5-pentanediol belongs.

Reaction Setup:

Dissolve the starting amino diol in a suitable solvent (e.g., a mixture of dioxane and water,

or tetrahydrofuran).

Add a base, such as sodium bicarbonate or triethylamine, to the solution.

Addition of Boc Anhydride:

Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) in the same solvent to the

reaction mixture at room temperature or 0 °C.

Reaction Monitoring:

Stir the reaction mixture at room temperature for several hours to overnight.

Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Workup and Purification:

Once the reaction is complete, remove the organic solvent under reduced pressure.

Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.

Purify the crude product by column chromatography on silica gel to yield the pure N-Boc

protected amino diol.

Logical Workflow for Laboratory Use
The following diagram illustrates a logical workflow for the risk assessment and safe handling

of (S)-(-)-2-(Boc-amino)-1,5-pentanediol in a research laboratory setting.
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Workflow for Safe Handling of (S)-(-)-2-(Boc-amino)-1,5-pentanediol

Pre-Experimental Phase

Experimental Phase

Post-Experimental Phase

Identify Chemical:
(S)-(-)-2-(Boc-amino)-1,5-pentanediol

Review Safety Data Sheet (SDS)
and Technical Guide

Assess Risks:
- Skin/Eye Irritation

- Respiratory Irritation
- Combustible Solid

Develop Standard Operating
Procedure (SOP)

Implement Engineering Controls
(Fume Hood)

Proceed to Experiment

Wear Appropriate PPE:
- Goggles
- Gloves

- Lab Coat

Handle Chemical According to SOP
(Weighing, Transfer, Reaction)

Monitor Experiment

Decontaminate Work Area

Experiment Complete

Segregate and Label Waste Store Unused Chemical Properly

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Logical workflow for risk assessment and safe handling.
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This guide is intended as a resource for trained laboratory personnel. Always consult the most

up-to-date Safety Data Sheet from your supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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